Cas no 2703756-69-6 ((3-Chloro-6-methoxypyridin-2-yl)methanamine dihydrochloride)

• Product Name: (3-Chloro-6-methoxypyridin-2-yl)methanamine dihydrochloride
• CAS No: 2703756-69-6
• MF: C₇H₁₀Cl₂N₂O
• MW: 209.07309961319
• CID: 5086130
• PubChem ID: 156022652
• Update Time: 2025-06-28

(3-Chloro-6-methoxypyridin-2-yl)methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (3-CHLORO-6-METHOXYPYRIDIN-2-YL)METHANAMINE DIHYDROCHLORIDE
• (3-chloro-6-methoxypyridin-2-yl)methanamine;dihydrochloride
• F76600
• BS-48706
• 2703756-69-6
• (3-Chloro-6-methoxypyridin-2-yl)methanamine diHCl
• 1-(3-chloro-6-methoxypyridin-2-yl)methanamine dihydrochloride
• (3-Chloro-6-methoxypyridin-2-yl)methanamine dihydrochloride

• Inchi： 1S/C7H9ClN2O.ClH/c1-11-7-3-2-5(8)6(4-9)10-7;/h2-3H,4,9H2,1H3;1H
• InChI Key： PQJNLWVWYZBJFG-UHFFFAOYSA-N
• SMILES： C(C1=C(C=CC(OC)=N1)Cl)N.Cl

Computed Properties

• Exact Mass: 243.993696g/mol
• Monoisotopic Mass: 243.993696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.1Ų

Additional information on (3-Chloro-6-methoxypyridin-2-yl)methanamine dihydrochloride

Introduction to (3-Chloro-6-methoxypyridin-2-yl)methanamine dihydrochloride (CAS No. 2703756-69-6)

(3-Chloro-6-methoxypyridin-2-yl)methanamine dihydrochloride (CAS No. 2703756-69-6) is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 3-chloro-6-methoxypyridin-2-ylmethylamine dihydrochloride, is a derivative of pyridine, a heterocyclic aromatic compound with a wide range of applications in drug discovery and development.

The chemical structure of (3-Chloro-6-methoxypyridin-2-yl)methanamine dihydrochloride features a pyridine ring substituted with a chlorine atom at the 3-position, a methoxy group at the 6-position, and an amino group attached to the 2-position. The dihydrochloride salt form enhances its solubility and stability, making it suitable for various pharmaceutical formulations.

Recent studies have highlighted the potential of (3-Chloro-6-methoxypyridin-2-yl)methanamine dihydrochloride in the development of novel therapeutic agents. One notable area of research is its application in the treatment of neurological disorders. The compound has shown promising activity in modulating neurotransmitter systems, particularly those involving serotonin and dopamine. This makes it a potential candidate for the treatment of conditions such as depression, anxiety, and Parkinson's disease.

In addition to its neurological applications, (3-Chloro-6-methoxypyridin-2-yl)methanamine dihydrochloride has been investigated for its anti-inflammatory properties. Preclinical studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have therapeutic potential in treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of (3-Chloro-6-methoxypyridin-2-yl)methanamine dihydrochloride has also been studied extensively. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its effectiveness as a drug candidate. The compound exhibits good oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens.

Safety and toxicity assessments are essential components of drug development. Studies on (3-Chloro-6-methoxypyridin-2-yl)methanamine dihydrochloride have shown that it has a low toxicity profile at therapeutic doses. Animal models have not reported significant adverse effects, further supporting its potential for clinical use.

Clinical trials are currently underway to evaluate the safety and efficacy of (3-Chloro-6-methoxypyridin-2-yl)methanamine dihydrochloride in human subjects. Early-phase trials have demonstrated promising results, with patients showing improved symptoms and tolerability. These findings have paved the way for larger-scale trials to confirm the compound's therapeutic potential.

The synthesis of (3-Chloro-6-methoxypyridin-2-yl)methanamine dihydrochloride involves several steps, including the preparation of the key intermediate 3-chloro-6-methoxypyridine. This intermediate is then converted to the corresponding amine through reductive amination or other synthetic methods. The final step involves the formation of the dihydrochloride salt to enhance solubility and stability.

In conclusion, (3-Chloro-6-methoxypyridin-2-yl)methanamine dihydrochloride (CAS No. 2703756-69-6) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in various therapeutic areas. Ongoing research and clinical trials will continue to elucidate its full potential as a novel therapeutic agent.